(3,5-dimethoxybenzyl)(4-phenylcyclohexyl)amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-4-phenylcyclohexan-1-amine
• InChI: InChI=1S/C21H27NO2/c1-23-20-12-16(13-21(14-20)24-2)15-22-19-10-8-18(9-11-19)17-6-4-3-5-7-17/h3-7,12-14,18-19,22H,8-11,15H2,1-2H3
• InChI Key: HUVIGBSBKUINHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNC2CCC(CC2)C3=CC=CC=C3)OC
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol

Description

(3,5-dimethoxybenzyl)(4-phenylcyclohexyl)amine, commonly known as 3C-P, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has gained popularity in recent years due to its unique properties.

Mechanism of Action

The exact mechanism of action of 3C-P is not well understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor, which is responsible for mediating the effects of hallucinogenic drugs. 3C-P also activates the DMN of the brain, which is responsible for the subjective effects of the drug.
Biochemical and physiological effects:
The biochemical and physiological effects of 3C-P are similar to other hallucinogenic drugs. It induces altered states of consciousness, changes in perception, and intense emotional experiences. The subjective effects of 3C-P are reported to be more intense and long-lasting than other hallucinogenic drugs.

Advantages and Limitations for Lab Experiments

The use of 3C-P in lab experiments has several advantages. It is a potent hallucinogenic drug that can induce altered states of consciousness, making it useful in studies investigating the effects of hallucinogenic drugs on the human brain. However, 3C-P is a Schedule I controlled substance in the United States, making it difficult to obtain for research purposes. Additionally, the subjective effects of 3C-P are reported to be more intense and long-lasting than other hallucinogenic drugs, which may make it difficult to conduct studies involving human subjects.

Future Directions

There are several future directions for research involving 3C-P. One area of interest is the investigation of the long-term effects of 3C-P on the brain. Another area of interest is the development of new drugs based on the structure of 3C-P that have similar properties but fewer side effects. Additionally, the use of 3C-P in psychotherapy is an area that warrants further investigation.
In conclusion, 3C-P is a potent hallucinogenic drug that has gained attention in recent years due to its unique properties. Its synthesis method is complex and requires expertise in organic chemistry. 3C-P has been used in various studies to investigate the effects of hallucinogenic drugs on the human brain. Its mechanism of action is not well understood, but it is believed to act as a partial agonist of the 5-HT2A receptor. The biochemical and physiological effects of 3C-P are similar to other hallucinogenic drugs, but its subjective effects are reported to be more intense and long-lasting. The use of 3C-P in lab experiments has several advantages, but its controlled substance status and intense effects may make it difficult to conduct studies involving human subjects. There are several future directions for research involving 3C-P, including the investigation of its long-term effects on the brain and the development of new drugs based on its structure.

Scientific Research Applications

3C-P has gained attention in the scientific community due to its unique properties. It has been used in various studies to investigate the effects of hallucinogenic drugs on the human brain. In one study, 3C-P was administered to rats, and its effects on the brain were studied using magnetic resonance imaging (MRI). The study found that 3C-P activates the default mode network (DMN) of the brain, which is responsible for self-referential thinking and mind-wandering.